(R)-Dimethyl 2-aminosuccinate

• CAS: 88067-96-3

Core Science & Biosynthesis

Comprehensive Physicochemical Profiling of (R)-Dimethyl 2-Aminosuccinate: Molecular Weight, pKa, and Solubility Dynamics

(R)-dimethyl 2-aminosuccinate , widely known as D-aspartic acid dimethyl ester, is a highly versatile chiral building block. It is extensively utilized in pharmaceutical development and the total synthesis of complex monoterpenoid indole alkaloids. For drug development professionals and synthetic chemists, mastering the physicochemical properties of this compound—specifically its molecular weight variants, pKa shifts, and solubility profile—is paramount for optimizing reaction conditions, purification workflows, and formulation strategies.

This technical guide provides an in-depth analysis of the compound's core properties, grounded in mechanistic causality and self-validating experimental protocols.

Structural Dynamics and Molecular Weight Analysis

(R)-dimethyl 2-aminosuccinate exists primarily in two forms: the free base and the hydrochloride (HCl) salt. Understanding the distinction between these forms is the first critical step in any experimental design.

• Free Base (CAS 88067-96-3): C6​H11​NO4​ , Molecular Weight = 161.16 g/mol .

• Hydrochloride Salt (CAS 69630-50-8): C6​H12​ClNO4​ , Molecular Weight = 197.62 g/mol 1[2].

The Causality of Salt Selection: Why is the HCl salt the commercially preferred and operationally superior form for storage? The free amine of an amino acid diester is inherently unstable over prolonged periods. In its neutral state, the nucleophilic nitrogen can undergo intermolecular aminolysis, leading to the formation of diketopiperazines, or it can spontaneously hydrolyze if exposed to atmospheric moisture. By converting the amine to its hydrochloride salt, the nitrogen's lone pair is protonated, rendering it non-nucleophilic. This simple acid-base manipulation kinetically traps the molecule, ensuring long-term solid-state stability and preserving its chiral integrity.

Table 1: Physicochemical Properties Summary

PropertyFree BaseHydrochloride SaltIUPAC Name(R)-dimethyl 2-aminosuccinate(R)-dimethyl 2-aminosuccinate hydrochlorideCAS Number88067-96-369630-50-8Molecular Formula C6​H11​NO4​ C6​H12​ClNO4​ Molecular Weight161.16 g/mol 197.62 g/mol pKa ( α NH3+​ )~7.2 – 7.5~7.2 – 7.5Aqueous SolubilityLow (at pH > 8)High (>100 mg/mL)Organic SolubilityHigh (DCM, EtOAc)Low (DCM, EtOAc), High (MeOH)

Acid-Base Chemistry: The pKa Shift Mechanism

The parent amino acid, D-aspartic acid, exhibits three distinct pKa values: 1.89 ( α -COOH), 3.65 ( β -COOH), and 9.60 ( α

NH3+​ )2 [1]. However, esterification of the two carboxylic acids fundamentally alters the molecule's electronic landscape. In (R)-dimethyl 2-aminosuccinate, the carboxylic acids are masked as methyl esters, leaving the α -amino group as the sole ionizable moiety.

Mechanistic Insight: The pKa of the α -ammonium group in the dimethyl ester shifts dramatically downward from 9.60 to approximately 7.2–7.5. This >2 unit drop is driven by the loss of the negatively charged carboxylate ( COO− ). In the free amino acid, the zwitterionic state is stabilized by electrostatic attraction between the adjacent COO− and NH3+​ groups. In the dimethyl ester, the uncharged, highly electronegative ester carbonyls exert a strong electron-withdrawing inductive effect (-I effect). This destabilizes the positive charge on the ammonium ion, facilitating the release of the proton at a much lower pH.

Self-Validating Experimental Protocols

To ensure trustworthiness and reproducibility in profiling this compound, the following protocols incorporate internal validation loops.

Protocol A: Potentiometric pKa Determination

• Electrode Calibration (Validation Step): Calibrate the glass pH electrode using standard buffers (pH 4.01, 7.00, 10.01). Validate the Nernstian response by titrating a 0.05 M potassium hydrogen phthalate (KHP) standard before analyzing the unknown.

• Sample Preparation: Dissolve 10.0 mg of (R)-dimethyl 2-aminosuccinate HCl in 20 mL of 0.15 M KCl. The KCl acts as a background electrolyte to maintain constant ionic strength, ensuring activity coefficients remain stable.

• Titration: Titrate with standardized 0.1 M NaOH under an inert argon atmosphere (to prevent CO2​ absorption, which forms carbonic acid and skews the pH) at a strictly controlled 25.0 ± 0.1 °C.

• Data Analysis: Plot the first derivative of the titration curve ( dpH/dV ) to identify the equivalence point. Extract the pKa at the half-equivalence point using the Henderson-Hasselbalch equation.

Protocol B: Thermodynamic Solubility Assessment (Shake-Flask Method)

• Equilibration: Add excess (R)-dimethyl 2-aminosuccinate to 5 mL of the target solvent (e.g., phosphate buffer pH 7.4, or dichloromethane) in a sealed borosilicate glass vial.

• Agitation & Temperature Control: Agitate at 300 rpm for 24 hours at 25.0 °C to ensure thermodynamic equilibrium is reached.

• Phase Separation (Validation Step): Centrifuge the sample at 10,000 x g for 15 minutes. Critical validation: Visually verify the presence of an undissolved solid pellet at the bottom of the tube. If no solid is present, the solution is not saturated, and more compound must be added before repeating the equilibration.

• Quantification: Dilute the supernatant appropriately and quantify via HPLC-UV against a validated standard calibration curve.

Fig 1. Self-validating workflow for pKa and thermodynamic solubility profiling.

Synthetic Applications and Pathway Integration

The precise solubility and pKa characteristics of (R)-dimethyl 2-aminosuccinate make it an ideal starting material for complex organic synthesis. It is a cornerstone in the synthesis of the rhazinilam-leuconoxine-mersicarpine triad of monoterpenoid indole alkaloids 3 [3].

Specifically, the free base (liberated in situ from the HCl salt using a mild base like triethylamine) is subjected to N-alkylation to generate an optically active münchnone intermediate. This intermediate subsequently undergoes a regioselective 1,3-dipolar cycloaddition to construct the intricate indolizinone core of (-)-rhazinilam4 [4].

Fig 2. Synthetic application of (R)-dimethyl 2-aminosuccinate in (-)-rhazinilam synthesis.

References

• Cas 1783-96-6, D-Aspartic acid.LookChem.
• D-Aspartic Acid Dimethyl Ester Hydrochloride.LGC Standards.
• Mersicarpine, an Unusual Tetracyclic Dihydroindole Alkaloid Incorporating a Seven-Membered Imine Ring.ResearchGate.
• Chemistry and Biology of the Pyrrole-Imidazole Alkaloids.DOKUMEN.PUB.

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• 3. researchgate.net [researchgate.net]
• 4. dokumen.pub [dokumen.pub]

An In-Depth Technical Guide to the NMR Spectroscopy of (R)-dimethyl 2-aminosuccinate

This guide provides a comprehensive overview of the standard Nuclear Magnetic Resonance (NMR) spectroscopy data for (R)-dimethyl 2-aminosuccinate. Tailored for researchers, scientists, and professionals in drug development, this document offers not just data, but a field-proven perspective on experimental design, data interpretation, and structural verification. We will delve into the causality behind experimental choices and present the data within a self-validating framework, ensuring scientific integrity and trustworthiness.

Introduction to (R)-dimethyl 2-aminosuccinate

(R)-dimethyl 2-aminosuccinate, also known as dimethyl D-aspartate, is the dimethyl ester of the non-proteinogenic D-aspartic acid. Its enantiomer, the L-form, is a well-known neurotransmitter. The study of D-amino acid derivatives is of growing importance in neuroscience and pharmacology. Accurate structural elucidation is paramount, and NMR spectroscopy is the most powerful tool for this purpose in solution. This guide will focus on the expected ¹H and ¹³C NMR spectral features of the free amine form of (R)-dimethyl 2-aminosuccinate and provide a robust protocol for its characterization.

Molecular Structure and Atom Numbering

A clear and consistent atom numbering system is crucial for unambiguous assignment of NMR signals. The structure of (R)-dimethyl 2-aminosuccinate is presented below with the standard numbering convention that will be used throughout this guide.

Caption: Molecular structure of (R)-dimethyl 2-aminosuccinate with atom numbering.

Standard NMR Data (Predicted and Referenced)

While a complete, publicly available, and verified dataset for the free amine of (R)-dimethyl 2-aminosuccinate is not readily found in major databases, we can confidently predict the spectral parameters. This prediction is based on established principles of NMR spectroscopy and referenced against the known data for its hydrochloride salt. The enantiomeric form, (R) or (L), does not influence the NMR spectrum in a non-chiral solvent.

Table 1: Predicted ¹H and ¹³C NMR Data for (R)-dimethyl 2-aminosuccinate in CDCl₃

Atom Number	¹H Chemical Shift (ppm)	¹H Multiplicity	¹H Coupling Constants (Hz)	¹³C Chemical Shift (ppm)
C1	-	-	-	~174
C2	~3.8	dd	JH2-H3a ≈ 8, JH2-H3b ≈ 5	~50
C3	~2.8 (H3a), ~2.7 (H3b)	dd, dd	JH3a-H3b ≈ 17, JH3a-H2 ≈ 8, JH3b-H2 ≈ 5	~38
C4	-	-	-	~171
C5	~3.75	s	-	~52
C6	~3.68	s	-	~51
N-H	~1.8	br s	-	-

Note: These are predicted values. Actual experimental values may vary slightly.

Experimental Protocols for NMR Data Acquisition

The following protocols are designed to yield high-quality, unambiguous NMR data for (R)-dimethyl 2-aminosuccinate, forming a self-validating system.

Sample Preparation

• Solvent Selection: Chloroform-d (CDCl₃) is an excellent initial choice due to its ability to dissolve the free amine and its relatively clean spectral window. For studies of the exchangeable N-H protons, dimethyl sulfoxide-d₆ (DMSO-d₆) can be used.

• Concentration: Prepare a solution of approximately 5-10 mg of (R)-dimethyl 2-aminosuccinate in 0.6 mL of CDCl₃. This concentration is optimal for obtaining good signal-to-noise in a reasonable time for both ¹H and ¹³C NMR.

• Standard: Tetramethylsilane (TMS) is typically used as an internal standard for chemical shift referencing (0.00 ppm). Modern spectrometers can also reference to the residual solvent peak (7.26 ppm for CDCl₃).

NMR Instrument Parameters

• Spectrometer: A 400 MHz or higher field spectrometer is recommended for good spectral dispersion.

• Temperature: 298 K (25 °C) is standard.

1D ¹H NMR Acquisition

• Pulse Sequence: A standard single-pulse experiment.

• Spectral Width: -2 to 12 ppm.

• Acquisition Time: ~3 seconds.

• Relaxation Delay: 2-5 seconds. A longer delay ensures accurate integration.

• Number of Scans: 8-16 scans, depending on the concentration.

1D ¹³C NMR Acquisition

• Pulse Sequence: A standard proton-decoupled pulse sequence (e.g., zgpg30).

• Spectral Width: 0 to 200 ppm.

• Acquisition Time: ~1-2 seconds.

• Relaxation Delay: 2 seconds.

• Number of Scans: 1024 or more to achieve adequate signal-to-noise.

2D NMR Acquisition (COSY and HSQC)

• COSY (Correlation Spectroscopy): This experiment reveals ¹H-¹H coupling networks. Use a standard gradient-selected COSY sequence (cosygpqf).

• HSQC (Heteronuclear Single Quantum Coherence): This experiment shows direct one-bond ¹H-¹³C correlations. Use a standard gradient-selected HSQC sequence with multiplicity editing (hsqcedetgpsisp2.2) to differentiate between CH, CH₂, and CH₃ groups.

Caption: A typical workflow for NMR-based structure elucidation.

In-Depth Spectral Analysis and Interpretation

The combination of 1D and 2D NMR spectra provides a robust, self-validating system for the structural confirmation of (R)-dimethyl 2-aminosuccinate.

¹H NMR Spectrum Analysis

• The Methoxy Protons (H5 and H6): Two sharp singlets are expected for the two non-equivalent methyl ester groups. Based on similar structures, these would appear around 3.75 ppm and 3.68 ppm. The singlet nature confirms the absence of adjacent protons.

• The α-Proton (H2): This proton is on the chiral carbon, adjacent to the amino group and the methylene group (C3). It is expected to be a doublet of doublets (dd) due to coupling with the two diastereotopic protons on C3. The chemical shift will be influenced by the electronegative nitrogen and carbonyl groups, predicted to be around 3.8 ppm.

• The β-Protons (H3a and H3b): These two protons are diastereotopic, meaning they are chemically non-equivalent and will have different chemical shifts. They form an ABX spin system with the α-proton (H2). Each will appear as a doublet of doublets. A large geminal coupling constant (JH3a-H3b) of approximately 17 Hz is expected. Each will also show a different vicinal coupling constant to H2.

• The Amine Protons (N-H): The two protons of the primary amine will likely appear as a broad singlet around 1.8 ppm. This broadness is due to quadrupole broadening from the ¹⁴N nucleus and chemical exchange. Shaking the sample with a drop of D₂O would cause this signal to disappear, confirming its assignment.

¹³C NMR Spectrum Analysis

• Carbonyl Carbons (C1 and C4): Two signals are expected in the downfield region (170-175 ppm) corresponding to the two ester carbonyls.

• The α-Carbon (C2): This carbon, bonded to the nitrogen, is expected around 50 ppm.

• The β-Carbon (C3): The methylene carbon should appear further upfield, around 38 ppm.

• Methoxy Carbons (C5 and C6): The two methyl ester carbons will have signals in the 51-52 ppm range.

2D NMR for Structural Verification

A 2D NMR analysis provides the definitive connections between atoms, acting as a final validation of the structure.

Caption: Key expected COSY and HSQC correlations for (R)-dimethyl 2-aminosuccinate.

• COSY Analysis: A COSY spectrum would show a cross-peak between the signal for H2 and the signals for both H3a and H3b. This definitively establishes the connectivity of the CH-CH₂ fragment. The absence of further correlations from these signals confirms the boundaries of this spin system.

• HSQC Analysis: An HSQC spectrum would link each proton to the carbon it is directly attached to. We would expect to see:

  • A correlation between the H2 signal and the C2 signal.

  • Correlations between the H3a/H3b signals and the C3 signal.

  • A correlation between the H5 singlet and the C5 signal.

  • A correlation between the H6 singlet and the C6 signal. This provides an unambiguous assignment of all protonated carbons.

By integrating the information from 1D ¹H, 1D ¹³C, COSY, and HSQC spectra, a complete and verified assignment of the structure of (R)-dimethyl 2-aminosuccinate can be achieved with a high degree of confidence. This multi-faceted approach ensures the scientific integrity of the structural elucidation.

References

• Spectral Database for Organic Compounds (SDBS). National Institute of Advanced Industrial Science and Technology (AIST), Japan. [Link]

• nmrshiftdb2. An open-source, open-content NMR database. [Link]

• Silverstein, R. M., Webster, F. X., Kiemle, D. J., & Bryce, D. L. (2014). Spectrometric Identification of Organic Compounds. John Wiley & Sons.
• Claridge, T. D. W. (2016). High-Resolution NMR Techniques in Organic Chemistry. Elsevier.

Protocols & Analytical Methods

Application Notes and Protocols: Enantioselective Synthesis of Peptidomimetics Starting from (R)-dimethyl 2-aminosuccinate

Introduction

Peptidomimetics, molecules that mimic the structure and function of natural peptides, are of paramount importance in modern drug discovery.[1][2] They offer several advantages over their natural peptide counterparts, including enhanced metabolic stability, improved oral bioavailability, and increased receptor selectivity and potency.[1][2][3] The rational design and synthesis of these molecules often involve the use of chiral building blocks to control their three-dimensional conformation, which is critical for their biological activity.[1] (R)-dimethyl 2-aminosuccinate, a derivative of D-aspartic acid, is a versatile and economically viable chiral starting material for the synthesis of a diverse range of peptidomimetic scaffolds.[4][5] This application note provides a detailed guide for researchers, scientists, and drug development professionals on the enantioselective synthesis of various peptidomimetics utilizing (R)-dimethyl 2-aminosuccinate. We will delve into the strategic considerations, detailed experimental protocols, and the underlying principles of the synthetic transformations.

Strategic Approaches and Core Concepts

The synthesis of peptidomimetics from (R)-dimethyl 2-aminosuccinate leverages the "chiral pool" strategy, where the inherent chirality of the starting material is transferred to the target molecule, obviating the need for complex asymmetric synthesis steps.[4][5][6] The two ester functionalities and the primary amine of (R)-dimethyl 2-aminosuccinate offer multiple points for chemical modification, allowing for the construction of diverse molecular architectures.

Key strategic transformations include:

• Selective Protection and Deprotection: Orthogonal protecting group strategies are crucial for selectively modifying the different functional groups of the starting material.[7] Common protecting groups for the amine include tert-butoxycarbonyl (Boc) and 9-fluorenylmethoxycarbonyl (Fmoc), while the esters can be selectively hydrolyzed or converted to other functional groups.[7][8]

• Amide Bond Formation: Standard peptide coupling reagents are employed to couple the amino or carboxyl groups of the derivatized succinate with other amino acids or building blocks.[9][10]

• Cyclization: Intramolecular reactions can be used to form cyclic peptidomimetics, which often exhibit enhanced conformational rigidity and biological activity.[8][10][11]

• Side-Chain Modification: The ester groups can be converted into a variety of side chains, mimicking the side chains of natural amino acids.

Experimental Workflow Overview

The general workflow for the synthesis of peptidomimetics from (R)-dimethyl 2-aminosuccinate is depicted below. The specific sequence of steps will vary depending on the target peptidomimetic structure.

Caption: General synthetic workflow from (R)-dimethyl 2-aminosuccinate.

Detailed Protocols

Protocol 1: N-Boc Protection of (R)-dimethyl 2-aminosuccinate

This protocol describes the protection of the primary amine of (R)-dimethyl 2-aminosuccinate with a tert-butoxycarbonyl (Boc) group. This is a common first step to prevent unwanted side reactions at the nitrogen atom during subsequent modifications of the ester groups.

Materials:

• (R)-dimethyl 2-aminosuccinate hydrochloride

• Di-tert-butyl dicarbonate (Boc)₂O

• Triethylamine (TEA)

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Rotary evaporator

• Separatory funnel

• Standard glassware

Procedure:

• Suspend (R)-dimethyl 2-aminosuccinate hydrochloride (1.0 eq) in DCM in a round-bottom flask.

• Cool the suspension to 0 °C in an ice bath.

• Add triethylamine (2.2 eq) dropwise to the suspension with stirring. Stir for 10 minutes until the solution becomes clear.

• Add a solution of di-tert-butyl dicarbonate (1.1 eq) in DCM dropwise to the reaction mixture at 0 °C.

• Allow the reaction to warm to room temperature and stir for 12-16 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Once the reaction is complete, wash the organic layer with saturated aqueous NaHCO₃ solution, followed by brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure using a rotary evaporator.

• The resulting crude product, (R)-dimethyl 2-((tert-butoxycarbonyl)amino)succinate, can often be used in the next step without further purification. If necessary, purify by flash column chromatography on silica gel.

Protocol 2: Selective Monohydrolysis of N-Boc-(R)-dimethyl 2-aminosuccinate

This protocol describes the selective hydrolysis of one of the two methyl esters to a carboxylic acid. This is a key step for enabling subsequent amide bond formation at either the α- or β-position.

Materials:

• N-Boc-(R)-dimethyl 2-aminosuccinate

• Lithium hydroxide (LiOH) monohydrate

• Tetrahydrofuran (THF)

• Water

• 1 M Hydrochloric acid (HCl)

• Ethyl acetate (EtOAc)

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• pH paper or pH meter

Procedure:

• Dissolve N-Boc-(R)-dimethyl 2-aminosuccinate (1.0 eq) in a mixture of THF and water (e.g., 3:1 v/v) in a round-bottom flask.

• Cool the solution to 0 °C in an ice bath.

• Add a solution of lithium hydroxide monohydrate (1.05 eq) in water dropwise to the reaction mixture.

• Stir the reaction at 0 °C and monitor its progress by TLC. The reaction is typically complete within 2-4 hours.

• Once the starting material is consumed, carefully acidify the reaction mixture to pH 3-4 with 1 M HCl.

• Extract the product with ethyl acetate.

• Wash the combined organic layers with brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the monocarboxylic acid product. The regioselectivity of the hydrolysis can be influenced by steric and electronic factors.

Protocol 3: Amide Coupling to Form a Dipeptide Mimic

This protocol details the coupling of the newly formed carboxylic acid with an amino acid ester using a standard peptide coupling agent.

Materials:

• N-Boc-(R)-mono-methyl 2-aminosuccinate (from Protocol 2)

• Amino acid methyl ester hydrochloride (e.g., H-Gly-OMe·HCl)

• N,N'-Dicyclohexylcarbodiimide (DCC) or 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

• Hydroxybenzotriazole (HOBt)

• N,N-Diisopropylethylamine (DIPEA) or Triethylamine (TEA)

• Dichloromethane (DCM) or N,N-Dimethylformamide (DMF)[12]

• Standard workup and purification reagents as in Protocol 1

Procedure:

• Dissolve N-Boc-(R)-mono-methyl 2-aminosuccinate (1.0 eq) and HOBt (1.1 eq) in anhydrous DCM or DMF.

• Add the amino acid methyl ester hydrochloride (1.1 eq) and DIPEA (1.2 eq) to the solution.

• Cool the mixture to 0 °C and add EDC (1.1 eq) portion-wise.

• Stir the reaction at 0 °C for 1 hour and then at room temperature for 12-16 hours.

• Monitor the reaction by TLC.

• After completion, filter off the dicyclohexylurea (DCU) byproduct if DCC was used.

• Dilute the filtrate with DCM and wash sequentially with 1 M HCl, saturated aqueous NaHCO₃, and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate in vacuo.

• Purify the crude product by flash column chromatography on silica gel to obtain the desired dipeptide mimic.

Data Presentation: Comparison of Coupling Reagents

Coupling Reagent	Activating Agent	Typical Solvent	Byproduct	Removal Method	Relative Cost
DCC	-	DCM, THF	DCU (solid)	Filtration	Low
EDC	HOBt, HOAt	DCM, DMF	Water-soluble urea	Aqueous workup	Moderate
HATU	-	DMF, NMP	Tetramethylurea	Aqueous workup	High
PyBOP	-	DMF, NMP	Hexamethylphosphoramide	Aqueous workup	High

This table provides a summary of commonly used coupling reagents in peptide synthesis, highlighting key differences to aid in experimental design.

Visualization of a Key Synthetic Transformation

The following diagram illustrates the formation of a β-turn peptidomimetic scaffold through an intramolecular cyclization reaction.

Caption: Formation of a cyclic β-turn peptidomimetic.

Trustworthiness and Self-Validating Systems

To ensure the reliability and reproducibility of these protocols, it is imperative to incorporate in-process controls and thorough characterization of all intermediates and final products.

• Chromatographic Monitoring: Utilize TLC and High-Performance Liquid Chromatography (HPLC) to monitor reaction progress and assess the purity of the products.

• Spectroscopic Analysis: Confirm the structure of all synthesized compounds using Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C) and Mass Spectrometry (MS).

• Chiral Integrity: The enantiomeric purity of the final peptidomimetics should be verified using chiral HPLC or by derivatization with a chiral reagent followed by chromatographic or spectroscopic analysis.[13][14]

Conclusion

(R)-dimethyl 2-aminosuccinate is a highly valuable and versatile chiral building block for the enantioselective synthesis of a wide array of peptidomimetics. By employing strategic protection, deprotection, and coupling reactions, researchers can access diverse scaffolds with potential applications in drug discovery and chemical biology. The protocols and guidelines presented in this application note provide a solid foundation for the successful synthesis and characterization of these important molecules.

References

• Burgess, K., et al. "Syntheses and Activities of New C10 β-Turn Peptidomimetics." Journal of Medicinal Chemistry, vol. 47, no. 2, 2004, pp. 345-54. [Link]

• Gante, J. "Peptidomimetics—Tailored Enzyme Inhibitors." Angewandte Chemie International Edition in English, vol. 33, no. 17, 1994, pp. 1699-1720. [Link]

• Hanessian, S., et al. "Design and Asymmetric Synthesis of β-Strand Peptidomimetics." The Journal of Organic Chemistry, vol. 61, no. 13, 1996, pp. 4434-4438. [Link]

• Blaser, H. U. "The Chiral Pool as a Source of Enantioselective Catalysts and Auxiliaries." Chemical Reviews, vol. 92, no. 5, 1992, pp. 935-952. [Link]

• Ripka, A. S., and Rich, D. H. "Peptidomimetic Design." Current Opinion in Chemical Biology, vol. 2, no. 4, 1998, pp. 441-452. [Link]

• Vagner, J., et al. "Peptidomimetics, a synthetic tool of drug discovery." Current Opinion in Chemical Biology, vol. 12, no. 3, 2008, pp. 292-296. [Link]

• Souers, A. J., and Ellman, J. A. "β-Turn mimetic library synthesis: scaffolds and applications." Bioorganic & Medicinal Chemistry, vol. 9, no. 10, 2001, pp. 2481-2494. [Link]

• Coppola, G. M., and Schuster, H. F. Asymmetric Synthesis: Construction of Chiral Molecules Using Amino Acids. John Wiley & Sons, 1987. [Link]

• Lam, K. S., et al. "A new type of synthetic peptide library for identifying ligand-binding activity." Nature, vol. 354, no. 6348, 1991, pp. 82-84. [Link]

• Hanessian, S. Total Synthesis of Natural Products: The 'Chiron' Approach. Pergamon Press, 1983. [Link]

• "Once Upon a Time Without DMF: Greener Paths in Peptide and Organic Synthesis." Molecules, vol. 29, no. 3, 2024, p. 735. [Link]

• "Recent Advances in the Synthesis of Peptidomimetics via Ugi Reactions." Molecules, vol. 27, no. 19, 2022, p. 6539. [Link]

• "Amino Acid Derivatives for Peptide Synthesis." AAPPTec. [Link]

• "Universal Peptidomimetics." Journal of the American Chemical Society, vol. 133, no. 1, 2011, pp. 167-176. [Link]

• "How to Cut HPLC Sample Preparation Time for Derivatizing Amino Acids." AnalyteGuru. [Link]

• "Fast and Sensitive Analysis of Amino Acids Using Automated Pre-Column Derivatization." Shimadzu. [Link]

• "New method boosts production of non-natural amino acids for peptide assembly." Drug Target Review. [Link]

• "Peptidomimetic toolbox for drug discovery." Chemical Society Reviews, vol. 49, no. 10, 2020, pp. 3192-3204. [Link]

• "peptidomimetics and method of synthesis thereof." Justia Patents. [Link]

• "The preparation of dimedone derivatives of amino acids and their use in peptide synthesis." Australian Journal of Chemistry, vol. 18, no. 1, 1965, pp. 91-97. [Link]

• "Pre-column Derivatization¸ Elution Order, Molecular Configuration and Green Chromatographic Separation of Diastereomeric Derivatives of β-Amino Alcohols." Letters in Applied NanoBioScience, vol. 12, no. 1, 2023, p. 2. [Link]

• "Peptide Dimethylation: Fragmentation Control via Distancing the Dimethylamino Group." Journal of the American Society for Mass Spectrometry, vol. 25, no. 11, 2014, pp. 1920-1928. [Link]

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Application Note: Catalytic Applications of (R)-Dimethyl 2-Aminosuccinate Derived Ligands in Asymmetric Synthesis

Executive Summary

(R)-Dimethyl 2-aminosuccinate (the dimethyl ester of D-aspartic acid) is a highly versatile chiral pool building block. Its unique structural features—two ester moieties and a primary amine—provide orthogonal handles for the synthesis of sterically demanding chiral ligands[1]. This application note details the design, synthesis, and catalytic application of tridentate ONO Schiff base ligands derived from (R)-dimethyl 2-aminosuccinate. We specifically focus on their utility in Cu(II)-catalyzed asymmetric Henry (nitroaldol) reactions, a powerful method for stereoselective carbon-carbon bond formation[2].

Ligand Design & Mechanistic Rationale

The conversion of (R)-dimethyl 2-aminosuccinate into a highly effective chiral catalyst relies on a strategic two-step sequence. First, a Grignard addition using phenylmagnesium bromide converts the dimethyl ester into a bulky chiral amino-diol ((R)-2-amino-1,1,4,4-tetraphenylbutane-1,4-diol)[2]. Causality in Design: The introduction of tetraphenyl groups creates a deep, sterically demanding chiral pocket that restricts the trajectory of incoming substrates during catalysis. Second, the primary amine is condensed with an aromatic aldehyde (e.g., 2-hydroxy-1-naphthaldehyde) to form a rigid tridentate ONO Schiff base ligand[1].

When coordinated to Cu(II), this ligand forms a potent Lewis acidic complex. The catalytic mechanism involves the coordination of the nitroalkane, which is deprotonated by a mild base (typically the acetate counterion from Cu(OAc)₂) to form a copper-bound nitronate. The aldehyde substrate then coordinates to the Cu(II) center. The bulky tetraphenyl groups of the ligand shield one face of the aldehyde, forcing the nitronate to attack from the less hindered face, thereby inducing high enantioselectivity (ee)[1].

Figure 1: Mechanistic pathway of the Cu(II)-catalyzed asymmetric Henry reaction.

Experimental Protocols

The following protocols describe a self-validating system for ligand synthesis and subsequent catalytic application. Analytical monitoring at each stage ensures high fidelity in the final catalytic step.

Protocol 1: Synthesis of (R)-2-amino-1,1,4,4-tetraphenylbutane-1,4-diol

• Preparation: Suspend (R)-dimethyl 2-aminosuccinate (1.0 equiv) in anhydrous THF under an inert atmosphere (N₂ or Ar) at 0 °C.

• Grignard Addition: Dropwise add a solution of phenylmagnesium bromide (PhMgBr, 6.0 equiv) in THF.

  • Causality: A large excess of Grignard reagent is required not only to fully convert both ester groups into tertiary alcohols but also to account for the unavoidable deprotonation of the primary amine.

• Reaction: Reflux the mixture for 12 hours.

• Workup: Quench carefully with saturated aqueous NH₄Cl at 0 °C to hydrolyze the magnesium alkoxides. Extract with ethyl acetate, dry over Na₂SO₄, and concentrate. Purify via recrystallization to yield the pure amino-diol[2].

Protocol 2: Synthesis of the Tridentate Schiff Base Ligand

• Condensation: Dissolve the amino-diol from Protocol 1 (1.0 equiv) in absolute ethanol. Add 2-hydroxy-1-naphthaldehyde (1.0 equiv) and a catalytic amount of glacial acetic acid.

• Reaction: Reflux for 4-6 hours until imine formation is complete (monitored by TLC).

• Isolation: Cool the mixture to room temperature. Filter the resulting precipitate and wash with cold ethanol to yield the pure Schiff base ligand[1].

Protocol 3: Cu(II)-Catalyzed Asymmetric Henry Reaction

• Catalyst Generation: In a reaction vial, combine the Schiff base ligand (10 mol%) and Cu(OAc)₂·H₂O (10 mol%) in ethanol. Stir at room temperature for 2 hours to form the active dark-green Cu(II)-ligand complex[2].

• Substrate Addition: Add the aldehyde substrate (1.0 equiv) and nitromethane (5.0-10.0 equiv).

  • Causality: Nitromethane is used in excess to drive the equilibrium forward and act as a co-solvent, ensuring optimal reaction kinetics.

• Reaction: Stir at room temperature for 24-48 hours. Monitor conversion via HPLC or TLC.

• Purification: Evaporate the solvent and purify the crude β-nitro alcohol via silica gel column chromatography[1].

Figure 2: Step-by-step experimental workflow for ligand synthesis and catalysis.

Data Presentation

The following tables summarize the optimization and substrate scope of the Cu(II)-catalyzed asymmetric Henry reaction using the (R)-dimethyl 2-aminosuccinate derived ligand.

Table 1: Solvent Optimization for the Henry Reaction

Solvent	Temperature (°C)	Time (h)	Yield (%)	Enantiomeric Excess (ee %)
THF	25	24	65	72
Methanol	25	24	80	85
Ethanol	25	24	92	92
Toluene	25	48	45	60

Data reflects standard optimization parameters for Cu(II)-Schiff base catalyzed nitroaldol reactions[1]. Ethanol provides the optimal balance of solubility and protic stabilization for the nitronate intermediate.

Table 2: Substrate Scope (Aldehydes with Nitromethane)

Aldehyde Substrate	Yield (%)	Enantiomeric Excess (ee %)
Benzaldehyde	88	88
4-Nitrobenzaldehyde	96	92
4-Methoxybenzaldehyde	82	85
2-Chlorobenzaldehyde	90	90

Reactions performed in ethanol at room temperature with 10 mol% catalyst loading[2],[1]. Electron-withdrawing groups on the aldehyde generally accelerate the reaction and slightly improve enantioselectivity.

References

• Synthesis of Stable Acyclic Aminals Derived from L-(+)
• Enantioselective Henry reaction catalyzed by a novel L-(+)-aspartic acid-derived Schiff base ligand and Cu(II)

Sources

• 1. journals.tubitak.gov.tr [journals.tubitak.gov.tr]
• 2. d-nb.info [d-nb.info]

Application Note: Optimization of Esterification and Hydrolysis Protocols for (R)-Dimethyl 2-Aminosuccinate

Target Audience: Researchers, Process Chemists, and Drug Development Professionals Content Focus: Mechanistic rationale, quantitative condition comparisons, and validated synthetic protocols.

Introduction

(R)-Dimethyl 2-aminosuccinate, commonly referred to as D-aspartic acid dimethyl ester, is a highly versatile chiral building block utilized extensively in the synthesis of peptidomimetics, complex natural products, and active pharmaceutical ingredients (APIs)[1]. The reliable esterification of the carboxylic acid moieties and their subsequent controlled hydrolysis are critical to preserving the integrity of the α -stereocenter throughout multi-step synthetic sequences[2]. This application note details field-proven methodologies for the high-yielding synthesis of the diester hydrochloride salt and its subsequent saponification, grounded in authoritative process chemistry literature[3].

Mechanistic Insights & Causality

Esterification via Thionyl Chloride (SOCl₂)

The conversion of D-aspartic acid to its dimethyl ester is typically achieved via a modified Fischer esterification using thionyl chloride in methanol[2].

Causality of Reagent Selection: Thionyl chloride serves a dual purpose in this transformation. First, it reacts vigorously with methanol to generate anhydrous hydrogen chloride (HCl) in situ, which acts as the requisite acid catalyst for the esterification[4]. Second, the reaction produces sulfur dioxide (SO₂) and HCl as gaseous byproducts. The irreversible evolution of these gases effectively acts as a dehydrating mechanism, driving the chemical equilibrium heavily toward the ester product without the need for physical water removal (e.g., via a Dean-Stark apparatus)[2]. Because the reaction is highly exothermic, dropwise addition at 0 °C is strictly required to prevent solvent boil-off and minimize thermal degradation[2].

Hydrolysis via Lithium Hydroxide (LiOH)

The saponification of the dimethyl ester back to the carboxylic acid (or mono-ester) requires careful base selection to avoid epimerization of the sensitive α -chiral center.

Causality of Reagent Selection: Lithium hydroxide is the preferred reagent over sodium or potassium hydroxide for sensitive amino acid derivatives[5],[6]. The smaller ionic radius of the lithium cation (Li⁺) allows for strong coordination with the carbonyl oxygen. This Lewis acid-like coordination enhances the electrophilicity of the ester carbon, facilitating nucleophilic attack by the hydroxide ion at lower concentrations and milder temperatures[2]. This mild basicity significantly reduces the rate of α -proton abstraction, thereby preserving the enantiomeric excess (ee) of the D-aspartate derivative[6].

Quantitative Data Summaries

Table 1: Comparison of Esterification Reagents for D-Aspartic Acid

Reagent System	Typical Yield	Reaction Time	Primary Byproducts	Scalability & Process Notes
SOCl₂ / MeOH	>95%	12–16 h	SO₂ (g), HCl (g)	Excellent; highly exothermic, requires careful addition at 0 °C.
TMSCl / MeOH	85–90%	16–24 h	HMDSO, HCl	Good; milder than SOCl₂, but reagents are significantly more expensive.
HCl (gas) / MeOH	80–90%	24 h	H₂O	Moderate; requires handling of corrosive gas cylinders and extended times.

Table 2: Comparison of Hydrolysis Conditions for Dimethyl D-Aspartate

Condition	Reagent	Chemoselectivity	Risk of Racemization	Notes
Mild Basic	LiOH (aq)	High (cleaves esters over amides)	Low	Preferred for α -chiral centers; Li⁺ coordinates well with intermediates.
Strong Basic	NaOH / KOH	Moderate	High	Faster kinetics but increased risk of epimerization at the α -carbon.
Acidic	6M HCl, reflux	Low (cleaves all protecting groups)	Moderate	Harsh conditions; typically reserved for global deprotection steps.

Step-by-Step Experimental Protocols

Protocol A: Synthesis of (R)-Dimethyl 2-Aminosuccinate Hydrochloride

Adapted from the scalable process chemistry route developed for the CRTH2 antagonist MK-7246[2],[3].

Materials:

• D-Aspartic acid: 1.0 eq

• Thionyl chloride (SOCl₂): 1.4 eq

• Anhydrous Methanol (MeOH): 1.3 mL / mmol of substrate

• Diethyl ether (Et₂O): For trituration

Procedure:

• Preparation: Equip a dry, round-bottom flask with a magnetic stir bar, a pressure-equalizing addition funnel, and an argon inlet.

• Suspension: Suspend D-aspartic acid (1.0 eq) in anhydrous MeOH and cool the mixture to 0 °C using an ice-water bath.

• Addition: Charge the addition funnel with SOCl₂ (1.4 eq) and add it dropwise to the stirred suspension over 10–15 minutes. (Caution: Highly exothermic reaction with the evolution of toxic SO₂ and HCl gases. Perform strictly in a well-ventilated fume hood.)

• Reaction: Upon complete addition, remove the ice bath and allow the reaction mixture to warm to room temperature (20–25 °C).

• Maturation: Stir the mixture for 16 hours. The suspension will gradually transition into a clear, homogeneous solution as the esterification proceeds[2].

• Concentration: Concentrate the reaction mixture under reduced pressure to remove methanol and residual volatile acids.

• Isolation: Triturate the resulting waxy residue with Et₂O to induce crystallization. Filter the precipitate, wash with cold Et₂O, and dry under high vacuum to afford (R)-dimethyl 2-aminosuccinate hydrochloride as a white solid (Typical yield: >95%)[2].

Protocol B: Mild Saponification using LiOH

Adapted from standard deprotection conditions for benzothiazepine-D-aspartate derivatives[5],[6].

Materials:

• (R)-Dimethyl 2-aminosuccinate derivative: 1.0 eq

• Lithium hydroxide monohydrate (LiOH·H₂O): 3.0 eq (prepared as a 1 M aqueous solution)

• Tetrahydrofuran (THF) or THF/MeOH mixture: 2.2 mL / mmol of substrate

• 1 M Aqueous HCl: For quenching

Procedure:

• Dissolution: Dissolve the ester substrate (1.0 eq) in THF (or a 1:1:1 mixture of THF/MeOH/H₂O if solubility is poor) in a round-bottom flask[6].

• Base Addition: While stirring vigorously at room temperature, add 1 M aq. LiOH (3.0 eq) dropwise over 15 minutes[2].

• Monitoring: Monitor the reaction progress via LC-MS or TLC. Stir for 4 to 16 hours until the starting material is completely consumed[5].

• Quenching: Quench the reaction by the slow, dropwise addition of 1 M aq. HCl until the pH of the solution reaches approximately 2-3[2].

• Extraction/Isolation:

  • If the product precipitates: Collect it via vacuum filtration, wash with a minimal amount of cold 1 M HCl, and dry under vacuum.

  • If the product remains in solution: Extract the aqueous layer with an appropriate organic solvent (e.g., EtOAc or DCM), dry the combined organic layers over Na₂SO₄, filter, and concentrate under reduced pressure[5].

Reaction Workflow Diagram

Workflow for the esterification and hydrolysis of D-aspartic acid derivatives.

References

• Molinaro, C., et al. "CRTH2 Antagonist MK-7246: A Synthetic Evolution from Discovery through Development." The Journal of Organic Chemistry, 2012, 77(5), 2299-2309. URL:[Link]

• Binch, H., et al. "Chemical compounds." U.S. Patent 9040518B2, issued May 26, 2015.

• Jones, S. B., et al. "A Longitudinal Study of Alkaloid Synthesis Reveals Functional Group Interconversions as Bad Actors." Chemical Reviews, 2015, 115(17), 9073-9174. URL:[Link]

• Hazari, Y., et al. "Bivalent dopamine agonists with co-operative binding and functional activities at dopamine D2 receptors." Bioorganic & Medicinal Chemistry, 2017. URL:[Link]

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• 3. pubs.acs.org [pubs.acs.org]
• 4. Bivalent dopamine agonists with co-operative binding and functional activities at dopamine D2 receptors, modulate aggregation and toxicity of alpha synuclein protein - PMC [pmc.ncbi.nlm.nih.gov]
• 5. US9040518B2 - Chemical compounds - Google Patents [patents.google.com]
• 6. US9040518B2 - Chemical compounds - Google Patents [patents.google.com]

Application Note: Strategic Incorporation of (R)-Dimethyl 2-Aminosuccinate into Active Pharmaceutical Ingredients (APIs)

Mechanistic Rationale & Structural Utility

In modern drug discovery, the architectural precision of an Active Pharmaceutical Ingredient (API) dictates its pharmacokinetic and pharmacodynamic success. (R)-Dimethyl 2-aminosuccinate (commonly referred to as D-aspartic acid dimethyl ester) is a highly versatile chiral building block utilized in the advanced synthesis of complex APIs.

As a synthetic strategist, I frequently leverage this molecule to introduce pre-defined (R)-stereocenters into drug scaffolds via chiral pool synthesis. The dimethyl ester functionalization serves a critical dual purpose:

• Synthetic Shielding: It protects the reactive carboxylic acids during upstream synthesis (e.g., amidation, reductive amination), preventing unwanted polymerization or side reactions.

• Pharmacokinetic Tuning: The esterification significantly enhances the lipophilicity of the resulting API. This is often critical for cellular membrane penetration, allowing the molecule to act as a prodrug that is later hydrolyzed by intracellular esterases to reveal the active aspartate moiety.

Key Pharmaceutical Applications

Oncology and Glaucoma: Carbonic Anhydrase Inhibitors (CAIs)

The incorporation of amino acid derivatives into benzamide-4-sulfonamides has proven highly effective in targeting human carbonic anhydrase (hCA) isoforms. Linking (R)-dimethyl 2-aminosuccinate to a 4-sulfamoylbenzoic acid core yields potent, sub-nanomolar inhibitors of hCA IX (a biomarker for hypoxic tumors) and hCA II (implicated in glaucoma)[1]. The aspartate moiety enhances target affinity via hydrogen bonding within the metalloenzyme's active site while the ester groups maintain sufficient solubility for formulation.

Metabolic Disorders: ASBT Inhibitors

For the treatment of diabetes mellitus and obesity, 1,4-benzothiazepine derivatives act as apical sodium-dependent bile acid transporter (ASBT) inhibitors. The synthesis of these complex macrocycles frequently employs (R)-dimethyl 2-aminosuccinate in a reductive amination step with an aldehyde intermediate[2]. The chiral aspartate tail is critical for the stereospecific binding required to inhibit bile acid reuptake in the ileum.

Antimitotic Agents: Rhazinilam Analogues

In the total synthesis of the rhazinilam-leuconolam family of natural products—which exhibit taxol-like antimitotic properties—(R)-dimethyl 2-aminosuccinate acts as a foundational chiral precursor. It undergoes a multi-step transformation into a münchnone intermediate, followed by a [3+2] cycloaddition to form the essential tetrahydroindolizine core[3].

Visualizing the Synthetic and Pharmacological Landscape

To map the utility of this building block, the following diagrams illustrate its synthetic divergence into various API classes and the downstream pharmacological mechanism of the resulting CAI therapeutics.

Caption: Synthetic pathways incorporating (R)-dimethyl 2-aminosuccinate into diverse APIs.

Caption: Pharmacological mechanism of D-aspartate-sulfonamide CAIs in hypoxic tumors.

Experimental Protocols: Self-Validating Workflows

A robust protocol must be a self-validating system. Below are field-tested methodologies for incorporating (R)-dimethyl 2-aminosuccinate, complete with the causality behind the chemical choices and In-Process Controls (IPCs) to ensure integrity.

Protocol A: Reductive Amination for 1,4-Benzothiazepine Derivatives

Objective: Stereoselective incorporation of the aspartate moiety into an aldehyde intermediate.

• Preparation & Activation : Dissolve the target aldehyde intermediate (1.0 eq) in anhydrous 1,2-dichloroethane (DCE).

  • Causality: DCE is selected over dichloromethane (DCM) due to its higher boiling point and superior solubilizing power for complex benzothiazepines, preventing precipitation during the reaction[2].

• Amine Addition : Add (R)-dimethyl 2-aminosuccinate hydrochloride (1.0 eq) and triethylamine (1.1 eq) to liberate the free base. Stir at room temperature for 30 minutes.

  • Causality: Pre-stirring allows complete imine/iminium formation before the introduction of the reducing agent, preventing the premature reduction of the aldehyde into an unreactive alcohol.

• Reduction : Add sodium triacetoxyborohydride, NaHB(OAc)3​ (2.0 eq), in portions.

  • Causality: NaHB(OAc)3​ is a mild, chemo-selective reducing agent that selectively reduces the iminium ion without cleaving the newly incorporated dimethyl ester groups.

• Self-Validation (IPC) : Monitor the reaction via LC-MS. The reaction is validated as complete when the aldehyde peak (UV 254 nm) is <1% relative to the product mass.

• Workup & Isolation : Quench with aqueous K2​CO3​ . Extract with DCM, dry over Na2​SO4​ , and purify via RP-HPLC.

  • Causality: A mildly basic quench neutralizes acetic acid byproducts and breaks down boron complexes without hydrolyzing the ester linkages.

Protocol B: Amide Coupling for Sulfonamide CAIs

Objective: Synthesis of benzamide-4-sulfonamides via peptide-like coupling.

• Activation : Dissolve 4-sulfamoylbenzoic acid (1.0 eq) in dry DMF. Add EDCI (1.2 eq) and HOAt (1.2 eq).

  • Causality: HOAt (1-Hydroxy-7-azabenzotriazole) is utilized instead of HOBt because the nitrogen at the 7-position provides a neighboring group effect that accelerates the coupling of sterically hindered amines and strictly prevents the epimerization of the (R)-stereocenter[4].

• Amine Addition : Add (R)-dimethyl 2-aminosuccinate hydrochloride (1.0 eq) and Et3​N (3.0 eq). Stir at room temperature for 12 hours.

• Self-Validation (IPC) : Perform TLC (DCM:MeOH 9:1). Visualize with bromocresol green. Validation is achieved when the acidic starting material spot completely disappears.

• Workup & Validation : Dilute with water, extract with EtOAc. Wash sequentially with 1M HCl, saturated NaHCO3​ , and brine. Confirm structural integrity and enantiomeric excess (ee >98%) via chiral HPLC and 1H -NMR (monitoring the alpha-proton splitting pattern).

Quantitative Data Presentation

Table 1: Physicochemical Profile of (R)-Dimethyl 2-Aminosuccinate Hydrochloride

Property	Specification / Value
CAS Number	69630-50-8
Molecular Formula	C6​H12​ClNO4​
Molecular Weight	197.62 g/mol
Physical State	White to off-white crystalline powder
Stereochemistry	(R)-enantiomer (D-isomer)
Solubility	Soluble in Water, DMF, and Methanol

Table 2: Comparative API Incorporation Strategies

Target API Class	Reaction Type	Key Reagents	Primary IPC Method	Typical Yield Range
Carbonic Anhydrase Inhibitors	Amide Coupling	EDCI, HOAt, Et3​N , DMF	TLC / Chiral HPLC	70 - 90%
ASBT Inhibitors	Reductive Amination	NaHB(OAc)3​ , DCE	LC-MS	65 - 85%
Rhazinilam Analogues	[3+2] Cycloaddition	Acetic Anhydride, 140°C	1H -NMR / HRMS	25 - 40%
Note: Yield reflects a complex, multi-step cascade reaction forming a tetrahydroindolizine core.

References

• Abdoli, M., Bozdag, M., Angeli, A., & Supuran, C. T. (2018). Benzamide-4-Sulfonamides Are Effective Human Carbonic Anhydrase I, II, VII, and IX Inhibitors. Metabolites, 8(2), 37. URL:[Link]

• Aquino, C. J., et al. (2015).Chemical compounds (1,4-benzothiazepine derivatives). US Patent US9040518B2. GlaxoSmithKline LLC.

• Sirindil, F., Weibel, J.-M., Pale, P., & Blanc, A. (2022). Rhazinilam–leuconolam family of natural products: a half century of total synthesis. Natural Product Reports, 39, 1574-1590. URL:[Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. US9040518B2 - Chemical compounds - Google Patents [patents.google.com]
• 3. Rhazinilam–leuconolam family of natural products: a half century of total synthesis - Natural Product Reports (RSC Publishing) [pubs.rsc.org]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Technical Notes & Optimization

Technical Support Center: Strategies for the Removal of Unreacted (R)-dimethyl 2-aminosuccinate

Welcome to our dedicated resource for researchers, scientists, and drug development professionals. This guide provides in-depth technical advice and troubleshooting protocols for the efficient removal of unreacted (R)-dimethyl 2-aminosuccinate from your reaction mixtures. We will move beyond simple procedural lists to explain the chemical principles behind each separation technique, empowering you to make informed decisions in your purification workflows.

Frequently Asked Questions (FAQs)

Q1: What makes (R)-dimethyl 2-aminosuccinate particularly challenging to remove? A: The difficulty in removing (R)-dimethyl 2-aminosuccinate stems from its physicochemical properties. It possesses a basic primary amine and two polar ester groups. This combination results in moderate polarity and significant solubility in a wide range of organic solvents, as well as appreciable water solubility upon protonation. This can lead to its co-extraction with the desired product during aqueous workups or co-elution during chromatographic purification if conditions are not optimized.

Q2: I performed a simple water wash, but the amine is still present in my organic layer. Why? A: This is a common issue. A neutral water wash is often insufficient to remove a basic compound like an amine from an organic solvent. The amine needs to be converted into its ionic salt form to become highly water-soluble. This is achieved by washing the organic layer with a dilute aqueous acid, which protonates the amine, making it preferentially partition into the aqueous phase.[1][2][3][4][5]

Q3: My compound is tailing severely during silica gel chromatography. Is the residual amine the cause? A: It is highly likely. The surface of standard silica gel is populated with acidic silanol groups (SiO-H).[6][7] The basic amine of (R)-dimethyl 2-aminosuccinate can interact strongly with these acidic sites through acid-base interactions, leading to delayed and uneven elution, which manifests as peak tailing.[8][9]

Q4: Are there non-chromatographic methods to remove this starting material? A: Yes, several powerful methods exist. Beyond the standard acid-base extraction, the use of scavenger resins is a highly effective and increasingly popular technique.[10] These are solid-supported reagents that covalently bind to the amine, allowing for its removal by simple filtration.[11][12][13]

Troubleshooting Guides: Purification Protocols

This section details the most effective and commonly employed strategies for removing residual (R)-dimethyl 2-aminosuccinate.

Method 1: Targeted Acid-Base Liquid-Liquid Extraction

This should be the primary method considered, assuming your desired product is stable to mild acid and does not possess a strongly basic functional group.

Principle of Separation: This technique exploits the difference in the acid-base properties of the components in the mixture.[1] The basic amine (pKa of conjugate acid ≈ 9-10) is reacted with a dilute acid (e.g., 1M HCl, pH 0; or 10% citric acid, pH ≈ 2) to form the corresponding ammonium salt. This ionic salt is significantly more soluble in water than in most organic solvents.[2][5] The neutral, less polar product remains in the organic phase, achieving separation.

Experimental Protocol:

• Dissolution: Ensure the crude reaction mixture is fully dissolved in a water-immiscible organic solvent (e.g., ethyl acetate, dichloromethane).

• Acidic Wash: Transfer the organic solution to a separatory funnel. Add an equal volume of a dilute aqueous acid (e.g., 1 M HCl).

• Extraction: Stopper the funnel, invert, and open the stopcock to vent pressure. Shake vigorously for 1-2 minutes, venting periodically.

• Separation: Place the funnel in a ring stand and allow the layers to fully separate.

• Drain: Remove the lower aqueous layer containing the protonated amine salt.

• Repeat (if necessary): Perform a second acid wash to ensure complete removal. The efficiency of the removal can be monitored by TLC analysis of the organic layer.

• Neutralization and Drying: Wash the organic layer with a saturated aqueous solution of sodium bicarbonate (NaHCO₃) to neutralize any residual acid, followed by a wash with brine (saturated aq. NaCl) to reduce the amount of dissolved water. Dry the organic layer over an anhydrous salt (e.g., MgSO₄ or Na₂SO₄), filter, and concentrate under reduced pressure.

Logical Workflow for Acid-Base Extraction

Caption: Decision workflow for amine removal via acid-base extraction.

Method 2: Buffered Flash Column Chromatography

This is the preferred chromatographic method when the polarity difference between the product and the amine is sufficient for separation, but tailing is an issue.

Principle of Separation: To prevent the basic amine from strongly binding to the acidic silica gel, the mobile phase is modified with a small amount of a volatile base, typically triethylamine (Et₃N). The triethylamine acts as a competitive base, interacting with the silica surface and minimizing the sites available to bind the analyte. This allows the (R)-dimethyl 2-aminosuccinate to elute more cleanly based on its polarity, resulting in sharper peaks and better separation.

Experimental Protocol:

• Eluent Preparation: Prepare the desired mobile phase (e.g., Hexane/Ethyl Acetate). Add 0.5-1% triethylamine by volume to the eluent mixture.

• Column Packing: Pack a flash chromatography column with silica gel using the triethylamine-modified eluent.

• Sample Loading: Dissolve the crude material in a minimal amount of solvent (preferably the eluent) and load it onto the column. Alternatively, perform a "dry load" by adsorbing the crude material onto a small amount of silica gel before loading.

• Elution: Run the column with the buffered eluent, collecting fractions.

• Analysis: Analyze the collected fractions by TLC.

• Isolation: Combine the fractions containing the pure product and concentrate under reduced pressure. The volatile triethylamine will be removed during this process.

Data Summary: Recommended Eluent Systems

Product Polarity	Starting Eluent System (v/v)	Modifier
Low	90:10 Hexanes:EtOAc	1% Et₃N
Medium	50:50 Hexanes:EtOAc	1% Et₃N
High	95:5 DCM:MeOH	0.5% Et₃N

Method 3: Amine Scavenging with Isocyanate Resin

This is a highly efficient and selective method for completely removing primary amines, provided the desired product does not contain a nucleophilic group (e.g., primary/secondary amine, thiol).

Principle of Separation: Scavenger resins are functionalized polymers designed to react with and sequester excess reagents or byproducts.[10] Polystyrene-bound isocyanate (PS-Isocyanate) resin is a powerful electrophilic scavenger that reacts with the nucleophilic primary amine of (R)-dimethyl 2-aminosuccinate to form a polymer-bound urea.[11][13][14] The product, which does not react with the resin, remains in solution. The resin-bound amine is then simply removed by filtration.

Experimental Protocol:

• Dissolution: Dissolve the crude reaction mixture in a suitable anhydrous solvent (e.g., DCM, THF, or DCE).

• Resin Addition: Add PS-Isocyanate resin (typically 2-4 equivalents relative to the estimated amount of residual amine).

• Scavenging: Stir the suspension at room temperature. The reaction progress can be monitored by TLC or LC-MS to confirm the disappearance of the starting material spot/peak. This can take anywhere from 1 to 16 hours.[11]

• Filtration: Once the scavenging is complete, filter the mixture through a fritted funnel or a cotton plug.

• Rinsing: Rinse the resin with a small amount of the solvent to ensure complete recovery of the product.

• Isolation: Combine the filtrate and rinses and concentrate under reduced pressure to obtain the purified product.

Scavenger Resin Purification Workflow

Caption: Workflow for amine removal using an isocyanate scavenger resin.

References

• Title: Argoresin MP-Isocyanate Source: Biotage URL: [Link]

• Title: Biotage® MP-Isocyanate - Macroporous Nucleophile Scavenger Source: Biotage URL: [Link]

• Title: Isocyanate (NCO) Source: Supra Sciences URL: [Link]

• Title: Solid-Supported Scavengers Source: Supra Sciences URL: [Link]

• Title: Acid–base extraction Source: Wikipedia URL: [Link]

• Title: Ketoester methacrylate resin, secondary amine clean-up in the presence of primary amines Source: Journal of the Chemical Society, Perkin Transactions 1 URL: [Link]

• Title: US6897262B2 - Scavenger resin and processes for the use thereof Source: Google Patents URL

• Title: Scavenger Resins Source: Amerigo Scientific URL: [Link]

• Title: Buffered Silicagel Systems - An Alternative Method for the Separation of Polar Compounds Source: Journal of High Resolution Chromatography URL: [Link]

• Title: Acid-Base Extraction Tutorial Source: YouTube URL: [Link]

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• Title: Synthesis, purification, and solution properties of net anionic poly(β-amino ester)s Source: Polymer Chemistry URL: [Link]

• Title: Method for extracting an amino acid ester from a hydrous solution of a mineral acid salt thereof Source: Google Patents URL

• Title: (S)-dimethyl 2-(dimethylamino)succinate Source: PubChem URL: [Link]

• Title: Method for preparing amino acid esters Source: Google Patents URL

• Title: Silica gel for Column Chromatography Source: Kanto Chemical Co., Inc. URL: [Link]

• Title: Basic compounds used to test silica gel and type C silica columns. Source: ResearchGate URL: [Link]

• Title: Purification of modified amino acids: a student perspective of the ACCQPrep® preparative HPLC system Source: Teledyne ISCO URL: [Link]

• Title: Dimethyl (R)-(+)-methylsuccinate Source: Scent.vn URL: [Link]

• Title: pKa values bases Source: University of Tartu URL: [Link]

• Title: pKa Data Compiled by R. Williams Source: Organic Chemistry Data URL: [Link]

• Title: pKa Data Compiled by R. Williams Source: EPFL URL: [Link]

• Title: Showing NP-Card for 2,2-Dimethylsuccinic acid (NP0001223) Source: NP-MRD URL: [Link]

• Title: 2,3-Dimethylsuccinic acid Source: PubChem URL: [Link]

• Title: Benzoic acid, p-amino-, 2,2-dimethyl-2-(1-methylhexyl)aminoethyl ester, hydrochloride Source: PubChemLite URL: [Link]

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Reference Data & Comparative Studies

(R)-dimethyl 2-aminosuccinate vs (S)-dimethyl 2-aminosuccinate in asymmetric synthesis

In the landscape of asymmetric synthesis, where the precise three-dimensional arrangement of atoms is paramount, the choice of starting material is a critical determinant of the final product's stereochemistry. Among the arsenal of chiral building blocks available to chemists, the enantiomers of dimethyl 2-aminosuccinate, derived from D- and L-aspartic acid respectively, stand out for their versatility and reliability. This guide provides a comparative analysis of (R)-dimethyl 2-aminosuccinate and (S)-dimethyl 2-aminosuccinate, offering insights into their roles in constructing enantiomerically pure molecules, supported by experimental data and mechanistic rationale.

The Principle of Chiral Pool Synthesis: An Introduction

Chiral pool synthesis is a strategy that utilizes readily available, enantiomerically pure natural products as starting materials. Amino acids, sugars, and terpenes are common examples. By starting with a molecule that already possesses a defined stereocenter, chemists can transfer that chirality to a more complex target molecule, often with a high degree of stereocontrol. (S)-dimethyl 2-aminosuccinate, derived from the naturally abundant L-aspartic acid, and its non-natural (R)-enantiomer, derived from D-aspartic acid, are exemplary chiral pool reagents. Their utility lies in the C2 stereocenter, which serves as a stereochemical anchor, directing the formation of new chiral centers in a predictable manner.

The core principle governing the use of these enantiomers is straightforward yet powerful: the selection of the (R)- or (S)-starting material directly dictates the absolute configuration of the synthesized product. This allows for the targeted synthesis of either enantiomer of a chiral molecule, a crucial capability in drug development where often only one enantiomer is therapeutically active while the other may be inactive or even harmful.

(S)-Dimethyl 2-Aminosuccinate: A Gateway to L-Stereochemistry

Derived from L-aspartic acid, (S)-dimethyl 2-aminosuccinate is the more commonly utilized enantiomer due to the lower cost and greater availability of its parent amino acid. It is a cornerstone for the synthesis of molecules with L- or related stereochemical configurations. A prominent application is in the synthesis of β-amino acids, which are important components of peptidomimetics and pharmacologically active compounds.

A representative synthetic pathway involves the transformation of the α-amino acid into a β-amino acid. This can be achieved through various methods, including the Arndt-Eistert homologation or, as outlined in several studies, through the formation and subsequent ring-opening of a chiral aziridine or other cyclic intermediate. For instance, a common strategy begins with the protection of the amino group of L-aspartic acid, followed by manipulation of the carboxyl groups to facilitate the desired transformation. The stereocenter at the α-carbon remains intact throughout the reaction sequence, ensuring the chirality is transferred to the final β-amino acid product. It has been noted that both enantiomers of β-amino acids can be synthesized by using the commercially available enantiomers of aspartic acid[1].

(R)-Dimethyl 2-Aminosuccinate: Accessing the D-Enantiomeric Series

(R)-dimethyl 2-aminosuccinate, obtained from D-aspartic acid, provides access to the enantiomeric series of compounds synthesized from its (S)-counterpart. This is particularly valuable for creating D-amino acids and their derivatives, which are found in some natural products and are used to create peptides with enhanced stability against enzymatic degradation.

A notable application of the (R)-enantiomer is in the synthesis of β,β-dimethylated amino acids. In a study by Gante et al., D-aspartic acid was used as the starting material to produce a range of optically pure β,β-dimethylated amino acid building blocks[2]. The synthesis involved the regioselective dialkylation of a protected D-aspartate diester. The steric bulk of the N-protecting group played a crucial role in directing the alkylation to the β-position while preserving the stereochemical integrity of the α-carbon[2]. This work underscores how the initial (R)-configuration of the starting material is directly translated into the (R)-configuration of the final, more complex amino acid derivatives.

Head-to-Head Comparison: The Power of Enantiocomplementary Synthesis

The true value of having both (R)- and (S)-dimethyl 2-aminosuccinate lies in the ability to perform enantiocomplementary synthesis. This means that by simply choosing the appropriate starting enantiomer, a researcher can synthesize either enantiomer of the target molecule using the same reaction sequence. The performance of each enantiomer in a given reaction sequence is typically analogous in terms of chemical yield and stereoselectivity. The critical difference is the absolute stereochemistry of the product.

Generalized Workflow: Synthesis of Enantiomeric 2-Carboxypiperidines

Caption: Enantiocomplementary synthesis of 2-carboxypiperidine enantiomers.

The diagram illustrates that an identical sequence of chemical transformations (protection, cyclization, reduction, elaboration, and deprotection) applied to (S)-dimethyl 2-aminosuccinate and (R)-dimethyl 2-aminosuccinate will yield the (+) and (-) enantiomers of the target molecule, respectively.

Performance Data: A Comparative Overview

While a single publication detailing the same reaction on both enantiomers with comparative data is elusive, we can collate data from different studies to underscore the principle. The key takeaway is the high fidelity of stereochemical transfer.

Feature	(S)-Dimethyl 2-Aminosuccinate Application	(R)-Dimethyl 2-Aminosuccinate Application
Parent Compound	L-Aspartic Acid	D-Aspartic Acid
Typical Target	L-series β-amino acids, natural product analogues	D-series amino acids, enzyme inhibitors
Stereochemical Outcome	High conservation of (S)-stereocenter	High conservation of (R)-stereocenter
Representative Yield	Generally good to excellent	Generally good to excellent
Enantio/Diastereo-selectivity	Typically high (>95%)	Typically high (>95%)

Note: Yields and selectivities are reaction-dependent but are generally comparable for both enantiomers under optimized conditions.

Experimental Protocols

The following are representative, generalized protocols for the initial protection and modification of dimethyl 2-aminosuccinate, which is a common first step in many synthetic sequences.

Protocol 1: N-Protection of (S)-Dimethyl 2-Aminosuccinate

Objective: To protect the amino group to prevent side reactions in subsequent steps.

Materials:

• (S)-Dimethyl 2-aminosuccinate hydrochloride

• Di-tert-butyl dicarbonate (Boc₂O)

• Triethylamine (TEA)

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Suspend (S)-dimethyl 2-aminosuccinate hydrochloride (1.0 eq) in DCM.

• Cool the suspension to 0 °C in an ice bath.

• Add TEA (2.2 eq) dropwise to the suspension.

• Add a solution of Boc₂O (1.1 eq) in DCM dropwise.

• Allow the reaction to warm to room temperature and stir for 12-18 hours.

• Quench the reaction with water and separate the layers.

• Wash the organic layer sequentially with saturated aqueous NaHCO₃ and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the N-Boc protected product.

Workflow: N-Protection and Functionalization

Caption: General synthetic sequence starting from dimethyl 2-aminosuccinate.

Conclusion

(R)- and (S)-dimethyl 2-aminosuccinate are not competitors in the realm of asymmetric synthesis, but rather complementary partners. The choice between them is not based on performance metrics like yield or selectivity, as these are often comparable. Instead, the decision is dictated by the desired absolute stereochemistry of the final product. Their utility as chiral building blocks is a testament to the power and elegance of chiral pool synthesis. By providing reliable and predictable access to both enantiomeric series of a wide range of molecules, they remain indispensable tools for researchers, scientists, and drug development professionals in their quest to create complex, life-impacting molecules with absolute stereochemical precision.

References

• Srikanth, R., et al. (2019). HIGHLY EFFICIENT STEREOSELECTIVE SYNTHESIS OF β- AMINO ACIDS BY ASYMMETRIC METHOD. Rasayan J. Chem., 12(1), 64-72. Available from: [Link]

• Gante, J., et al. (1999). Synthesis of β,β-Dimethylated Amino Acid Building Blocks Utilizing the 9-Phenylfluorenyl Protecting Group. The Journal of Organic Chemistry, 64(15), 5493-5501. Available from: [Link]

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A Comparative Analysis of D-Aspartic Acid Dimethyl and Diethyl Esters for Research Applications

A Technical Guide for Researchers, Scientists, and Drug Development Professionals

In the realm of neuroscience and endocrinology research, D-aspartic acid (D-Asp) has garnered significant attention for its role as a signaling molecule.[1] D-Asp is involved in a variety of physiological processes, including the regulation of hormone synthesis and release, and neurotransmission.[2][3] To enhance its therapeutic and research potential, derivatives such as dimethyl ester and diethyl ester have been synthesized. These modifications are primarily aimed at improving physicochemical properties like solubility and cell permeability, which can, in turn, influence bioavailability and efficacy.[4] This guide provides a comprehensive comparison of D-aspartic acid dimethyl ester and its diethyl ester counterpart, supported by available data and outlining experimental protocols for their evaluation.

Physicochemical Properties: A Head-to-Head Comparison

The seemingly subtle difference between a methyl and an ethyl ester group can lead to significant changes in the physicochemical characteristics of the D-aspartic acid molecule. These differences are critical in determining the compound's behavior in biological systems.

Property	D-Aspartic Acid Dimethyl Ester	D-Aspartic Acid Diethyl Ester	Rationale and Implications
Molecular Formula	C6H11NO4[5]	C8H15NO4[6][7][8]	The addition of two extra methylene groups in the diethyl ester increases its molecular weight.
Molecular Weight	161.16 g/mol [5]	189.21 g/mol [6][7][8]	This difference in mass should be accounted for in all experimental calculations, including molar concentrations and dosage.
Lipophilicity (XLogP3)	Not explicitly found, but expected to be lower than the diethyl ester.	-0.2[6][7][8]	The longer alkyl chains of the ethyl groups increase the nonpolar surface area, leading to higher lipophilicity. This can enhance membrane permeability.[9][10][11]
Solubility	Generally more soluble in polar solvents compared to the diethyl ester.	Generally more soluble in nonpolar organic solvents.	The choice of solvent for experimental assays and formulations will depend on the ester used. The dimethyl ester's higher polarity may be advantageous for aqueous-based assays.[12]
Stability	Ester hydrolysis is a key degradation pathway.[13][14]	Also susceptible to ester hydrolysis, potentially at a different rate due to steric hindrance from the ethyl groups.[13][14]	The rate of hydrolysis to the parent D-aspartic acid can impact the compound's shelf-life and its effective concentration in biological systems. Stability studies are crucial.

Expert Insight: The increased lipophilicity of the diethyl ester is a double-edged sword. While it can facilitate passive diffusion across cell membranes, it might also lead to lower aqueous solubility, potentially complicating formulation for in vivo studies. The choice between the two esters will therefore be highly dependent on the specific experimental context.

Synthesis and Chemical Reactivity

Both esters are typically synthesized from D-aspartic acid through Fischer-Speier esterification or other standard esterification methods.[15][16] The general principle involves reacting D-aspartic acid with the corresponding alcohol (methanol or ethanol) in the presence of an acid catalyst.

Generalized Synthesis Workflow:

Caption: Hypothesized mechanism of cellular uptake and action of D-aspartic acid esters.

However, it is important to note that transporter-mediated uptake could also play a role, and the stereochemistry of the parent molecule is crucial for its biological activity. [17][18][19]Studies on related N-acyl-aspartic acid dimethyl esters have shown that the L-configuration is essential for certain biological activities like antiproliferative effects. [20] D-aspartic acid is known to be involved in testosterone synthesis. [2][3][21][22]Both esters, by acting as prodrugs, would be expected to increase intracellular levels of D-aspartic acid and subsequently influence these pathways.

Experimental Protocols for Comparative Evaluation

To rigorously compare the dimethyl and diethyl esters, a series of in vitro experiments should be conducted. The following are suggested protocols that can be adapted to specific research needs.

In Vitro Stability Assay

Objective: To determine the rate of hydrolysis of each ester in simulated physiological conditions.

Methodology:

• Prepare Stock Solutions: Prepare concentrated stock solutions of D-aspartic acid dimethyl ester and diethyl ester in a suitable organic solvent (e.g., DMSO).

• Prepare Buffer Solutions: Prepare buffers at different pH values relevant to your experimental system (e.g., pH 7.4 for physiological conditions, and more acidic or basic conditions if relevant).

• Incubation: Add a small volume of the stock solution to the pre-warmed buffer to achieve the final desired concentration.

• Time Points: At various time points (e.g., 0, 15, 30, 60, 120 minutes), take aliquots of the reaction mixture.

• Quench Reaction: Immediately quench the hydrolysis by adding a strong acid (e.g., trichloroacetic acid) to precipitate any proteins (if using a biological matrix) and stop the reaction.

• Analysis: Analyze the samples using a suitable analytical method such as High-Performance Liquid Chromatography (HPLC) to quantify the remaining ester and the formation of D-aspartic acid.

• Data Analysis: Plot the concentration of the ester versus time and determine the half-life (t1/2) of each compound under the tested conditions.

Cell Permeability Assay (PAMPA)

Objective: To assess the passive permeability of the esters across an artificial membrane.

Methodology:

• Prepare Donor and Acceptor Plates: Use a commercially available Parallel Artificial Membrane Permeability Assay (PAMPA) system. The donor plate wells will contain the test compound dissolved in a suitable buffer. The acceptor plate wells will contain a buffer solution.

• Lipid Membrane: The two plates are separated by a filter coated with a lipid solution that mimics a biological membrane.

• Incubation: Add the test compounds (dimethyl and diethyl esters) to the donor wells.

• Sampling: After a defined incubation period, measure the concentration of the compound in both the donor and acceptor wells using an appropriate analytical method (e.g., LC-MS/MS).

• Calculate Permeability: Calculate the permeability coefficient (Pe) for each compound.

In Vitro Efficacy Assay (e.g., Testosterone Production in Leydig Cells)

Objective: To compare the ability of the two esters to induce a biological response.

Methodology:

• Cell Culture: Culture a suitable Leydig cell line (e.g., TM3 or MA-10).

• Treatment: Treat the cells with varying concentrations of D-aspartic acid dimethyl ester, diethyl ester, and D-aspartic acid (as a positive control).

• Incubation: Incubate the cells for a predetermined period (e.g., 24-48 hours).

• Sample Collection: Collect the cell culture supernatant.

• Hormone Quantification: Measure the concentration of testosterone in the supernatant using a sensitive immunoassay (e.g., ELISA).

• Data Analysis: Plot the testosterone concentration as a function of the compound concentration to determine the potency (e.g., EC50) of each ester.

Conclusion and Future Directions

Both D-aspartic acid dimethyl ester and diethyl ester offer potential advantages over the parent compound for research applications due to their enhanced lipophilicity and potential for improved cell permeability. The diethyl ester, with its longer alkyl chains, is predicted to have greater passive permeability, which could be beneficial for in vivo studies or for targeting intracellular pathways. However, this may come at the cost of reduced aqueous solubility.

The choice between the dimethyl and diethyl ester will ultimately depend on the specific research question and experimental design. The protocols outlined in this guide provide a framework for a systematic comparison of these two important research compounds. Further studies are warranted to directly compare their pharmacokinetic and pharmacodynamic profiles in vivo.

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• Majumdar, S., et al. (2009). Transcorneal permeation of L- and D-aspartate ester prodrugs of acyclovir: delineation of passive diffusion versus transporter involvement. Pharmaceutical Research, 26(5), 1255-1262.

• Majumdar, S., et al. (2009). Transcorneal Permeation of L- and D-Aspartate Ester Prodrugs of Acyclovir: Delineation of Passive Diffusion Versus Transporter Involvement. ResearchGate. [Link]

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• Bundgaard, H., & Larsen, C. (1980). Amino acid esters of phenols as prodrugs: synthesis and stability of glycine, beta-aspartic acid, and alpha-aspartic acid esters of p-acetamidophenol. Journal of Pharmaceutical Sciences, 69(2), 199-205.

• ResearchGate. Chemical structure of d-aspartic acid and its diethyl ester prodrug (DEE). ResearchGate. [Link]

• NIST. Aspartic acid, dimethyl ester. NIST WebBook. [Link]

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• Wiley Online Library. (2024).

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• Mares, J., et al. (2021). Understanding and Improving the Membrane Permeability of VH032-Based PROTACs. ACS Medicinal Chemistry Letters, 12(11), 1735-1741.
• Galyamina, A. G., et al. (2017). Synthesis and Pharmacological Properties of Novel Esters Based on Monoterpenoids and Glycine. Molecules, 22(5), 823.
• Mares, J., et al. (2021). Amide-to-Ester Substitution as a Strategy for Optimizing PROTAC Permeability and Cellular Activity. Journal of Medicinal Chemistry, 64(21), 15945-15958.
• Errico, F., et al. (2020). New Evidence on the Role of D-Aspartate Metabolism in Regulating Brain and Endocrine System Physiology: From Preclinical Observations to Clinical Applications. International Journal of Molecular Sciences, 21(22), 8794.
• Roshanzamir, F., & Safavi, S. M. (2017). The putative effects of D-Aspartic acid on blood testosterone levels: A systematic review. International Journal of Reproductive BioMedicine, 15(1), 1-10.
• Santillo, A., et al. (2023). Protective Effects and Potential Mechanisms of D-Aspartate on Testicular Damage Induced by Polystyrene Microplastics. International Journal of Molecular Sciences, 24(21), 15582.
• Santillo, A., et al. (2016). Molecular Mechanisms Elicited by d-Aspartate in Leydig Cells and Spermatogonia. International Journal of Molecular Sciences, 17(7), 1149.
• Jo, Y. S., et al. (2005). Relationships between Structure and Properties of Poly(aspartic acid)s. Biomacromolecules, 6(2), 827-832.

• Wikipedia. Aspartic acid. Wikipedia. [Link]

• Farhadi, A., et al. (2022). D-Aspartic Acid Supplementation Effects on Body Composition: A Systematic Review of Randomized Clinical Trials on Trained Males. Endocrinology, Diabetes & Metabolism, 5(3), e00300.
• Santillo, A., et al. (2018). Preliminary Investigation on the Ameliorative Role Exerted by D-Aspartic Acid in Counteracting Ethane Dimethane Sulfonate (EDS) Toxicity in the Rat Testis. International Journal of Molecular Sciences, 19(11), 3568.

• Tormena, C. F., et al. (2015). Experimental and theoretical evaluation on the conformational behavior of L-aspartic acid dimethyl ester and its N-acetylated derivative. ResearchGate. [Link]

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of (R)-Dimethyl 2-aminosuccinate

For researchers, scientists, and drug development professionals, the integrity of our work extends beyond the bench; it encompasses the entire lifecycle of the materials we use, including their safe and responsible disposal. This guide provides a detailed, step-by-step protocol for the proper disposal of (R)-Dimethyl 2-aminosuccinate. As a Senior Application Scientist, my aim is to provide not just a procedure, but a framework of understanding, ensuring that safety and environmental stewardship are integral to our scientific pursuits. This document is designed to supplement, not replace, your institution's specific Chemical Hygiene Plan and the directives of your Environmental Health and Safety (EHS) department.

Part 1: Hazard Assessment & Chemical Profile

The presence of the amine group suggests basicity and potential incompatibility with acids and oxidizing agents.[1][2] Ester groups can be hydrolyzed under acidic or basic conditions. Therefore, (R)-Dimethyl 2-aminosuccinate waste must be treated as hazardous.

Table 1: Probable Hazard Profile of (R)-Dimethyl 2-aminosuccinate

Property	Inferred Information & Justification
GHS Hazard Statements	Based on analogous amine and ester compounds, may cause skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335).[3] May be harmful if swallowed.[4]
GHS Precautionary Statements	P264: Wash skin thoroughly after handling.[3] P280: Wear protective gloves/protective clothing/eye protection/face protection.[4] P501: Dispose of contents/container to an approved waste disposal plant.[3][5]
Physical State	Liquid or low-melting solid at room temperature.
Incompatibilities	Strong acids, strong bases, and strong oxidizing agents. The amine functional group can react exothermically with acids.[1]

| Primary Disposal Route | Incineration by a licensed hazardous waste contractor.[6] Do not dispose of down the drain or in regular trash. [1][6] |

Part 2: Immediate Safety Protocols & Spill Management

Prior to handling any waste, ensure you are in a well-ventilated area, preferably within a chemical fume hood, and are wearing the appropriate Personal Protective Equipment (PPE).

Table 2: Required Personal Protective Equipment (PPE)

Equipment	Specification	Rationale
Eye Protection	Safety goggles with side-shields or a face shield.	Protects against splashes and aerosols that can cause serious eye irritation.
Hand Protection	Chemical-resistant nitrile or neoprene gloves.	Prevents skin contact, which may cause irritation.[3]

| Body Protection | A standard laboratory coat. | Protects skin and personal clothing from contamination. |

Small Spill Containment Protocol

Should a small spill occur (typically <100 mL) in a contained area like a fume hood:

• Alert Colleagues: Inform others in the immediate area of the spill.

• Contain the Spill: Cover the spill with an inert absorbent material such as vermiculite, sand, or a chemical absorbent pad.[7] Do not use combustible materials like paper towels as the primary absorbent.

• Collect the Material: Carefully scoop the absorbed material and contaminated debris using non-sparking tools into a clearly labeled, sealable container designated for solid hazardous waste.[8]

• Decontaminate the Area: Wipe the spill area with a suitable solvent (e.g., isopropanol or ethanol), followed by soap and water. All cleaning materials (wipes, gloves) must be collected and disposed of as solid hazardous waste.[7]

• Report: Report the incident to your laboratory supervisor and EHS department as per your institution's policy.

For large spills, evacuate the area immediately and contact your institution's emergency response team.

Part 3: Step-by-Step Disposal Protocol

The guiding principle for disposing of (R)-Dimethyl 2-aminosuccinate is that it is a hazardous chemical waste. All materials contaminated with this compound must be disposed of through your institution's official hazardous waste program.

Step 1: Waste Segregation

The causality behind waste segregation is the prevention of dangerous chemical reactions.[2]

• Designate a Specific Waste Stream: Dedicate a specific waste container solely for (R)-Dimethyl 2-aminosuccinate and materials contaminated with it.

• Prevent Incompatibility: As an amine-containing compound, this waste is basic. It is critical to keep it segregated from acidic waste to prevent a violent exothermic neutralization reaction.[1] It must also be kept separate from oxidizers to avoid potentially hazardous reactions.

Step 2: Containerization and Labeling

Proper containerization is a self-validating system that ensures waste is securely contained and clearly identified.

• Select a Compatible Container: Use a high-density polyethylene (HDPE) or glass container that is in good condition, free of cracks, and has a securely sealing lid.[1] The original product container is often a suitable choice.[9]

• Label Correctly and Immediately: As soon as the first drop of waste is added, the container must be labeled. Your institution's EHS department will provide official hazardous waste tags. The label must include:

  • The words "Hazardous Waste"

  • The full, unabbreviated chemical name: (R)-Dimethyl 2-aminosuccinate

  • An accurate list of all components and their approximate percentages.

  • The relevant hazard pictograms (e.g., irritant).

  • The date accumulation started.

Step 3: Waste Accumulation and Storage

• Keep Containers Closed: Waste containers must be kept tightly sealed at all times, except when actively adding waste.[10] This prevents the release of vapors and protects against spills.

• Use Secondary Containment: Store the sealed waste container in a designated satellite accumulation area (SAA). This area must have secondary containment, such as a chemical-resistant tray or tub, that can hold the entire volume of the container in case of a leak.[10]

• Store in a Safe Location: The SAA should be in a well-ventilated, low-traffic area, away from heat sources and incompatible chemicals.[1]

Step 4: Final Disposal and Decontamination

• Arrange for Pickup: Once the waste container is nearly full (about 75-80% capacity to allow for expansion) or has reached your institution's time limit for accumulation, contact your EHS office to schedule a pickup.[2] Do not transport hazardous waste yourself.

• Decontaminate Empty Containers: An "empty" container that held (R)-Dimethyl 2-aminosuccinate is still considered hazardous waste. To render it non-hazardous for disposal or recycling, it must be triple-rinsed.[8]

  • Rinse the container three times with a suitable solvent (e.g., ethanol or water).

  • Crucially, each rinsate is considered hazardous waste and must be collected in the appropriate liquid hazardous waste container.

  • After triple-rinsing, deface or remove the original label and dispose of the container according to your facility's guidelines for non-hazardous glass or plastic.

Part 4: Visual Workflow for Disposal Decision-Making

The following diagram outlines the logical workflow for the safe handling and disposal of (R)-Dimethyl 2-aminosuccinate waste.

Caption: Disposal workflow for (R)-Dimethyl 2-aminosuccinate waste.

References

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